Cas no 2757833-50-2 (tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate
• CAS No: 2757833-50-2
• MF: C₁₄H₂₈N₂O₅
• MW: 304.382524490356
• CID: 6586201
• PubChem ID: 165766233
• Update Time: 2025-07-24

tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2757833-50-2
• tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate
• EN300-37100395

• Inchi： 1S/C14H28N2O5/c1-9(15-11(18)20-13(2,3)4)10(8-17)16-12(19)21-14(5,6)7/h9-10,17H,8H2,1-7H3,(H,15,18)(H,16,19)/t9-,10+/m0/s1
• InChI Key： KYQJWIDUZSULBY-VHSXEESVSA-N
• SMILES： O(C(N[C@H](CO)[C@H](C)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.19982200g/mol
• Monoisotopic Mass: 304.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.9Ų

Additional information on tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate

Introduction to Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate (CAS No. 2757833-50-2)

Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate, identified by its CAS number 2757833-50-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense research interest. The presence of multiple stereocenters, as indicated by the (2S,3S) configuration, and the protective group (tert-butoxy carbonyl), suggests a sophisticated synthetic approach and a likely role in the development of novel therapeutic agents.

The structure of Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate features a backbone that incorporates both hydrophilic and hydrophobic regions, which is a common design principle in drug-like molecules. The amino group, protected as an acyl derivative, provides a site for further functionalization, enabling the compound to be incorporated into more complex molecular architectures. This flexibility makes it a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate is particularly noteworthy, as the (2S,3S) configuration suggests that it may exhibit enantioselective properties. Such properties are crucial in drug design, where the biological activity of a molecule can be highly dependent on its stereochemical purity. Research has shown that enantiomerically pure compounds often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The protective group (tert-butoxy carbonyl) is another key feature of this compound. This group not only stabilizes the amino group during synthetic procedures but also allows for selective deprotection under mild conditions. This characteristic is particularly useful in multi-step syntheses where selective functional group manipulation is required. The tert-butyl moiety, being lipophilic, also contributes to the overall solubility and bioavailability of the compound, which are critical factors in drug development.

Current research in the field of medicinal chemistry has highlighted the importance of molecular diversity in drug discovery programs. Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate exemplifies this principle by combining structural complexity with functional versatility. Its potential applications span across various therapeutic areas, including oncology, immunology, and neurology. For instance, studies have suggested that chiral amino acids and their derivatives may play a role in modulating enzyme activity and receptor binding interactions.

The synthesis of Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate involves advanced organic chemistry techniques, including asymmetric synthesis and protecting group strategies. These methods are essential for achieving high enantiomeric purity and ensuring that the final product meets pharmaceutical standards. Recent advancements in catalytic asymmetric reactions have made it possible to construct complex stereocenters with greater efficiency and selectivity than traditional methods.

The biological activity of this compound has not yet been fully characterized in clinical settings; however, preclinical studies suggest that it may have potential therapeutic benefits. For example, derivatives of similar structures have been investigated for their ability to inhibit specific enzymes or modulate signaling pathways involved in disease processes. The (2S,3S)-configured backbone may interact with biological targets in a unique manner due to its stereochemical properties.

In conclusion,Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate (CAS No. 2757833-50-2) represents an intriguing molecule with significant potential in pharmaceutical research. Its structural features and synthetic accessibility make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for chiral compounds like this one,Tert-butyl N-[(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-hydroxybutan-2-yl]carbamate is poised to play an important role in future drug discovery efforts.